2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C22H26ClN3O2
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-chloro-N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H26ClN3O2/c1-16(2)15-21(27)26-13-11-25(12-14-26)18-9-7-17(8-10-18)24-22(28)19-5-3-4-6-20(19)23/h3-10,16H,11-15H2,1-2H3,(H,24,28)
• InChI Key: KIJDIULNZVGOFA-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide, also known as MLN8054, is a small molecule inhibitor of the Aurora A kinase. Aurora A kinase is a protein kinase that plays a crucial role in the regulation of mitosis, cell division, and cell cycle progression. Inhibition of Aurora A kinase has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising target for cancer therapy.

Mechanism of Action

2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide inhibits the activity of Aurora A kinase by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream targets, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been shown to induce G2/M cell cycle arrest and apoptosis in cancer cells. In addition, 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been shown to inhibit the formation of mitotic spindles and induce abnormal mitotic morphology.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide is its specificity for Aurora A kinase, which reduces the potential for off-target effects. However, 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

Future research on 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide could focus on its potential as a combination therapy with other cancer drugs. In addition, further studies could investigate the role of Aurora A kinase in other cellular processes beyond mitosis and cell cycle regulation. Finally, the development of more soluble analogs of 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide could improve its efficacy as a cancer therapeutic.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide involves several steps, including the coupling of 2-chlorobenzoyl chloride with 4-aminophenylpiperazine and subsequent acylation with 3-methylbutanoyl chloride. The resulting intermediate is then coupled with 4-aminophenylboronic acid to yield 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide.

Scientific Research Applications

2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been extensively studied in preclinical models of cancer, including breast, lung, and colon cancer. In vitro studies have shown that 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide inhibits the growth of cancer cells and induces cell cycle arrest and apoptosis. In vivo studies have demonstrated that 2-chloro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide inhibits tumor growth and enhances the efficacy of chemotherapy.